Small-molecule azomethines: organic photovoltaics via Schiff base condensation chemistry†

Journal of Materials Chemistry A Pub Date: 2014-05-08 DOI: 10.1039/C4TA01629G

Abstract

Conjugated small-molecule azomethines for photovoltaic applications were prepared via Schiff base condensation chemistry. Bulk heterojunction (BHJ) devices exhibit efficiencies of 1.2% with MoOx as the hole-transporting layer. The versatility and simplicity of the chemistry is illustrated by preparing a photovoltaic device directly from the reaction mixture without any form of workup.

Graphical abstract: Small-molecule azomethines: organic photovoltaics via Schiff base condensation chemistry
Small-molecule azomethines: organic photovoltaics via Schiff base condensation chemistry†
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